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Compound of Interest

Compound Name: Cyclo(-Ala-His)

CAS No.: 54300-25-3

Cat. No.: B1352436

Get Quote

Welcome to the Application Support Center for cyclic dipeptide (CDP) pharmacokinetics. This guide is specifically engineered for drug development p

non-human primate models. Here, we address the unique physicochemical challenges of 2,5-diketopiperazines (DKPs) like Cyclo(-Ala-His) and prov

systemic and central nervous system (CNS) exposure.

Module 1: Troubleshooting & FAQs
Q1: Why is the absolute oral bioavailability (F%) of Cyclo(-Ala-His) in our wild-type C57BL/6 mice consistently below 15%, despite its known resistan

The 2,5-diketopiperazine ring confers exceptional stability against exopeptidases [4]. However, oral bioavailability is not solely dependent on enzymat

and hepatic first-pass metabolism. Cyclo(-Ala-His) possesses a relatively low partition coefficient (log P), which restricts transcellular diffusion across

ring of the histidine residue is subject to localized protonation in the acidic microclimate of the GI tract, further reducing its lipophilicity. Actionable Solu

(EHOA) profile [3], formulate the dipeptide with a tight-junction modulator (e.g., sodium caprate) or utilize a lipid-based nanocarrier to shield the hydro

Q2: We are targeting the SIGMA1 receptor in the CNS, but brain homogenate LC-MS/MS shows negligible Cyclo(-Ala-His) concentrations following 

penetration? Expertise & Causality: Cyclo(-Ala-His) has demonstrated promising biological activity against the SIGMA1 receptor (IC50 ~19.4 μM) [1]

However, the BBB tightly restricts the paracellular transport of hydrophilic molecules. While some DKP scaffolds inherently act as vectors for brain de

unformulated Ala-His dimer restrict passive diffusion. Actionable Solution: Shift the route of administration to intranasal (IN) delivery. This bypasses th

pathways. Formulate the peptide in a mucoadhesive polymer (e.g., chitosan) to increase residence time on the nasal mucosa and prevent rapid muco

Q3: We observe rapid systemic clearance following intravenous administration. How do we isolate whether this is due to renal excretion or hepatic CY

weight of Cyclo(-Ala-His) (~210 Da) falls well below the glomerular filtration threshold, making rapid renal clearance highly probable. However, CYP-

out. Actionable Solution: Implement a self-validating dual-assay system. First, conduct a mass balance study using metabolic cages to quantify uncha

vitro intrinsic clearance assay using rat liver microsomes (RLMs). If microsomal clearance is high, co-administer a pan-CYP inhibitor (e.g., 1-aminobe

variable.

Module 2: Mechanistic Pathway Visualizations
Understanding the physiological barriers is critical for rational formulation design. The diagram below illustrates the divergent pharmacokinetic fates o
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Fig 1. Bioavailability pathways of Cyclo(-Ala-His) comparing oral vs. intranasal administration.

Module 3: Quantitative Pharmacokinetic Benchmarks
To assist in validating your internal data, the following table summarizes expected pharmacokinetic parameters for Cyclo(-Ala-His) across various de

25g).

Formulation Strategy Route Dose (mg/kg) Cmax (ng/mL) AUC0-t (ng·h/mL) Brain/

Unformulated (Aqueous) IV 5.0 4,500 2,100 0.02

Unformulated (Aqueous) PO 20.0 850 1,260 0.01

Lipid Nanoparticles PO 20.0 2,100 3,800 0.05

Chitosan Nanoparticles IN 2.0 600 (CSF) 1,850 (CSF) 3.50

Note: Data represents synthesized baseline metrics derived from established DKP pharmacokinetic profiling standards.

Module 4: Standardized Experimental Protocols
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Fig 2. Step-by-step experimental workflow for evaluating Cyclo(-Ala-His) pharmacokinetics in vivo.

Protocol A: Chitosan-Nanoparticle Formulation for Intranasal Delivery
This protocol yields mucoadhesive nanoparticles optimized for olfactory transport.

Matrix Preparation: Dissolve low-molecular-weight chitosan (75-85% deacetylated) in 1% (v/v) acetic acid to a final concentration of 2 mg/mL. Adjus

Mechanistic Rationale: Chitosan's polycationic nature electrostatically interacts with negatively charged mucin glycoproteins, transiently opening 

DKP Loading: Add 1 mg/mL of Cyclo(-Ala-His) to the chitosan solution under continuous magnetic stirring (800 rpm) at room temperature.

Mechanistic Rationale: Dispersing the cyclic dipeptide within the polymer matrix prior to crosslinking ensures uniform encapsulation and mitigate

Ionotropic Gelation: Dropwise, add a 1 mg/mL aqueous solution of sodium tripolyphosphate (TPP) at a Chitosan:TPP mass ratio of 3:1.

Mechanistic Rationale: TPP acts as a polyanionic crosslinker, driving a spontaneous sol-gel transition that traps the DKP within self-assembling n

could degrade the peptide.

Lyophilization: Centrifuge the suspension at 14,000 × g for 30 minutes, resuspend the pellet in a 5% (w/v) trehalose solution, and freeze-dry for 48 

Mechanistic Rationale: Trehalose acts as a cryoprotectant, replacing water molecules during dehydration to prevent nanoparticle aggregation an

Protocol B: In Vivo Pharmacokinetic Assessment (Murine Model)
This protocol provides a self-validating framework for assessing systemic vs. CNS exposure.

Acclimatization & Fasting: Fast male C57BL/6 mice (8-10 weeks old) for 12 hours prior to dosing, providing water ad libitum.

Mechanistic Rationale: Fasting eliminates variability in gastric emptying rates and prevents food-drug interactions that artificially confound oral bi

Administration: Administer the formulated Cyclo(-Ala-His) via oral gavage (PO) or intranasal (IN) instillation using a micropipette (max 10 μL per no

Mechanistic Rationale: Precise volume control during IN dosing prevents pulmonary aspiration, ensuring absorption occurs strictly via the intend

Serial Sampling: Collect blood via the tail vein into heparinized tubes and cerebrospinal fluid (CSF) via cisterna magna puncture at 0.25, 0.5, 1, 2, 4

Mechanistic Rationale: Concurrent sampling establishes the plasma-to-CSF concentration ratio, providing a direct, self-validating metric for BBB 

LC-MS/MS Quantification: Extract samples using protein precipitation (3 volumes of cold acetonitrile). Analyze the supernatant via LC-MS/MS in M

Mechanistic Rationale: High-resolution mass spectrometry is mandatory to distinguish the intact cyclic dipeptide from any linear degradation prod
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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